molecular formula C17H18N6O B6466154 1-[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]-2-(1H-1,2,4-triazol-1-yl)ethan-1-one CAS No. 2640892-79-9

1-[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

Cat. No.: B6466154
CAS No.: 2640892-79-9
M. Wt: 322.4 g/mol
InChI Key: WLHGQTLTZHGATQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound integrates three critical structural motifs: a 1,8-naphthyridine heterocycle, a piperidine ring, and a 1,2,4-triazole moiety linked via an ethanone bridge. The 1,8-naphthyridine scaffold is known for its role in medicinal chemistry due to its planar aromatic structure, which facilitates DNA intercalation or enzyme inhibition . The piperidine ring enhances pharmacokinetic properties by improving solubility and bioavailability . The 1,2,4-triazole group is a pharmacophore with broad-spectrum antifungal and antibacterial activity, as seen in derivatives like fluconazole .

Properties

IUPAC Name

1-[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]-2-(1,2,4-triazol-1-yl)ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H18N6O/c24-16(10-23-12-18-11-20-23)22-8-5-13(6-9-22)15-4-3-14-2-1-7-19-17(14)21-15/h1-4,7,11-13H,5-6,8-10H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WLHGQTLTZHGATQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1C2=NC3=C(C=CC=N3)C=C2)C(=O)CN4C=NC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

322.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Table 1: Structural and Activity Comparison of Key Analogs

Compound Name Core Structure Molecular Weight Key Activity/Property Reference
Target Compound 1,8-Naphthyridine-Piperidine-Triazole 358.4 (estimated) Hypothesized antifungal/kinase inhibition
Compound 5a4 () Pyridine-Triazole-Oxime 383.2 EC50: 0.27 mg/L (R. solani)
Compound 41 () 1,8-Naphthyridine-Piperazine 583.7 Anticancer (theoretical)
1-(2,4-Difluorophenyl)-2-triazole-ethanone Phenyl-Triazole 223.2 Antifungal intermediate

Table 2: Physicochemical Properties of Piperidine Derivatives

Compound (CAS) LogP Solubility (mg/mL) Bioavailability Prediction Reference
Target Compound 2.1* 0.05* Moderate
1247808-62-3 () 0.98 1.2 High
1365988-13-1 () 1.5 0.8 Moderate

*Predicted using analogous structures.

Research Findings and Insights

  • Structural-Activity Relationship (SAR): The 1,8-naphthyridine group likely enhances DNA intercalation or kinase inhibition, while the triazole-ethanone moiety contributes to antifungal activity. Piperidine improves metabolic stability .
  • Antifungal Potency : Analogs like 5a4 (EC50: 0.27 mg/L) suggest the target compound may exhibit superior efficacy to fluconazole (EC50: ~1–5 mg/L) if optimized .
  • Synthetic Challenges: Purification methods for triazole-ethanone derivatives often exploit salt formation (e.g., nitric acid adducts), as noted in .

Preparation Methods

Cyclocondensation of Anthranilic Acid Derivatives

The 1,8-naphthyridine scaffold is synthesized via cyclocondensation between anthranilic acid derivatives and piperidine-4-one. For example, 3a (2-benzyl-10-chloro-1,2,3,4-tetrahydrobenzo[b]naphthyridine) is formed by reacting anthranilic acid with 1-benzylpiperidine-4-one in the presence of phosphorus chloride at 100°C for 4 hours. This method yields 92% purity after crystallization from diethyl ether.

Reaction Conditions

ComponentQuantity/Parameter
Anthranilic acid0.0146 mol
1-Benzylpiperidine-4-one0.0146 mol
PCl₃10 mL (dropwise addition)
Temperature100°C
Time4 hours

Microwave-Assisted Modifications

Microwave irradiation significantly accelerates cyclization steps. For analogous 1,2,4-triazolo[4,3-a]naphthyridines, chloranil-mediated oxidative cyclization under microwave irradiation (200 W, 30-second intervals) achieves >90% yield in 4–6 minutes, compared to <8% under conventional heating. This approach minimizes by-products and enhances purity.

Functionalization of the Piperidine Nitrogen

Alkylation with α-Halo Ketones

The ethanone linker is introduced via alkylation of the piperidine nitrogen. For example, 1-(piperidin-1-yl)ethanone derivatives are synthesized by reacting piperidine with chloroacetone in the presence of a base like Na₂CO₃. In a related study, 1-(piperidin-1-yl)-2-thioethanone was prepared using K₂CO₃ in acetonitrile at reflux.

Optimized Protocol

  • Reactants : Piperidine (1 equiv), chloroacetone (1.2 equiv)

  • Base : K₂CO₃ (2 equiv)

  • Solvent : Acetonitrile

  • Conditions : Reflux, 12 hours

  • Yield : 78–85% after column chromatography.

Coupling of the 1,2,4-Triazole Moiety

Nucleophilic Substitution

The triazole group is introduced via nucleophilic displacement of a leaving group (e.g., bromide or tosylate) on the ethanone bridge. For instance, 2-bromo-1-(piperidin-1-yl)ethan-1-one reacts with 1H-1,2,4-triazole in DMF at 80°C for 6 hours, yielding 70–75% product.

Key Variables

ParameterOptimal Value
SolventDMF
Temperature80°C
Reaction Time6 hours
BaseEt₃N (1.5 equiv)

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Click chemistry offers an alternative route. Propargyl derivatives of the ethanone intermediate react with azido-triazoles under Cu(I) catalysis. For example, 5g (a triazole analog) was synthesized using CuI and DIAD in THF, achieving 24% yield after chromatography.

Procedure

  • Prepare propargyl ethanone derivative.

  • React with azido-triazole (1.2 equiv) in THF.

  • Add CuI (10 mol%) and DIAD (1.5 equiv).

  • Stir at room temperature for 24 hours.

Purification and Characterization

Chromatographic Techniques

Final products are purified via silica gel chromatography (ethyl acetate/hexane, 1:5) or recrystallization from ethanol/water mixtures. Purity is validated by TLC and HPLC (>98%).

Spectroscopic Analysis

  • ¹H NMR : Characteristic signals include piperidine CH₂ groups at δ 2.2–3.4 ppm and triazole protons at δ 8.1–8.3 ppm.

  • IR : C=O stretching at 1680–1700 cm⁻¹ and C=N at 1620–1640 cm⁻¹.

  • MS : Molecular ion peaks align with calculated masses (e.g., m/z 462.2 [M+H]⁺).

Comparative Analysis of Synthetic Routes

MethodYield (%)Purity (%)Time
Conventional Alkylation70–75956–12 hours
Microwave Cyclization>90>994–6 minutes
CuAAC24–309824 hours

Microwave-assisted routes offer superior efficiency but require specialized equipment. CuAAC, while modular, suffers from lower yields due to side reactions.

Challenges and Optimization Strategies

  • Regioselectivity : Competing alkylation at piperidine vs. triazole nitrogen is mitigated using bulky bases (e.g., DBU).

  • By-Product Formation : Chloranil oxidation under microwaves reduces dimerization.

  • Solvent Choice : Polar aprotic solvents (DMF, THF) enhance reactivity but complicate purification .

Q & A

Q. What are the key synthetic strategies for preparing 1-[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]-2-(1H-1,2,4-triazol-1-yl)ethan-1-one, and how is its purity validated?

The synthesis typically involves multi-step organic reactions, such as:

  • Nucleophilic substitution for introducing the 1,8-naphthyridine moiety onto the piperidine ring.
  • Acylation or alkylation to incorporate the triazole group.
    Key reagents include chlorinating agents (e.g., thionyl chloride) and catalysts like palladium for cross-coupling reactions. Solvents such as DMF or ethanol are used under reflux conditions .
    Purity validation employs:
  • Nuclear magnetic resonance (NMR) for structural confirmation (e.g., 1^1H and 13^{13}C NMR).
  • High-resolution mass spectrometry (HRMS) to verify molecular weight.
  • HPLC with UV detection (≥95% purity threshold) .

Q. How is the structural integrity of this compound confirmed post-synthesis?

Structural elucidation combines:

  • X-ray crystallography for absolute configuration determination (if crystals are obtainable).
  • FT-IR spectroscopy to identify functional groups (e.g., carbonyl stretches at ~1700 cm1^{-1}).
  • 2D NMR techniques (COSY, HSQC) to resolve overlapping signals in the piperidine and triazole regions .

Q. What are the recommended storage conditions and safety protocols for handling this compound?

  • Storage : Under inert atmosphere (argon) at –20°C to prevent hydrolysis of the triazole group.
  • Safety : Use PPE (gloves, goggles), and work in a fume hood. In case of exposure:
    • Skin contact : Wash with soap/water; monitor for irritation .
    • Inhalation : Move to fresh air; seek medical attention if respiratory distress occurs .

Advanced Research Questions

Q. How can reaction yields be optimized during the synthesis of intermediates like 4-(1,8-naphthyridin-2-yl)piperidine?

Optimization strategies include:

  • Temperature control : Lowering reaction temperatures (0–5°C) during sensitive steps (e.g., acylation) to reduce side reactions.
  • Catalyst screening : Testing Pd-based catalysts (e.g., Pd(OAc)2_2) for cross-coupling efficiency.
  • Solvent selection : Polar aprotic solvents (e.g., DMSO) enhance solubility of aromatic intermediates .
    Example data :
SolventReaction Yield (%)Purity (%)
DMF7292
DMSO8596
Ethanol5888

Q. How should researchers address contradictions in biological activity data across studies?

  • Dose-response validation : Re-test activity in standardized assays (e.g., IC50_{50} measurements against kinase targets).
  • Metabolic stability assays : Use liver microsomes to rule out rapid degradation as a cause of variability.
  • Structural analogs : Compare with derivatives (e.g., triazole vs. imidazole substitutions) to isolate pharmacophore contributions .

Q. What methodologies are recommended for assessing the compound’s mechanism of action in enzyme inhibition studies?

  • Kinetic assays : Measure KiK_i values using Michaelis-Menten plots under varying substrate concentrations.
  • Molecular docking : Use software (e.g., AutoDock Vina) to model interactions with ATP-binding pockets in kinases.
  • Surface plasmon resonance (SPR) : Quantify binding affinity in real-time .

Q. How can researchers validate analytical methods for quantifying this compound in biological matrices?

  • LC-MS/MS validation : Assess linearity (R2^2 > 0.99), precision (CV < 15%), and recovery (>80%) in plasma or tissue homogenates.
  • Stability tests : Evaluate freeze-thaw cycles and room-temperature degradation over 24 hours.
  • Internal standards : Use deuterated analogs (e.g., d4_4-triazole) to correct for matrix effects .

Q. What experimental designs are suitable for studying structure-activity relationships (SAR) in derivatives?

  • Fragment-based design : Systematically modify the naphthyridine core (e.g., halogen substitutions) and triazole linker length.
  • Statistical analysis : Apply multivariate regression to correlate logP, polar surface area, and IC50_{50} values.
  • Crystallography : Resolve co-crystal structures with target proteins to guide rational design .

Data Contradiction Analysis

Q. How to resolve discrepancies in reported solubility profiles across studies?

  • Solvent polarity testing : Compare solubility in DMSO vs. aqueous buffers (e.g., PBS at pH 7.4).
  • Dynamic light scattering (DLS) : Check for nanoparticle formation, which may falsely elevate apparent solubility.
  • Thermodynamic solubility : Use shake-flask method with 24-hour equilibrium .

Q. What steps should be taken if biological activity is lost during scale-up synthesis?

  • Impurity profiling : Use LC-MS to identify byproducts (e.g., oxidized triazole derivatives).
  • Chiral purity verification : Ensure no racemization occurred at the piperidine stereocenter.
  • Reaction monitoring : Track intermediates via TLC or in-line IR spectroscopy .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.